Cas no 26307-17-5 (2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-)
26307-17-5 structure
Product Name:2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-
CAS No:26307-17-5
MF:C19H16O
MW:260.329745292664
CID:255111
PubChem ID:141277
Update Time:2025-04-19
2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl-
- 2,5-dimethyl-3,4-diphenyl-2,4-cyclopentadienone
- 2,5-Dimethyl-3,4-diphenylcyclopentadienone
- AKOS015912802
- 2,5-Dimethyl-3,4-diphenylcyclopentadienone, dimer
- 2,5-dimethyl-3,4-diphenylcyclopenta-2,4-dienone
- NSC101864
- DTXSID50180922
- NSC-101864
- FT-0610437
- Cyclopentadienone,5-dimethyl-3,4-diphenyl-, dimer
- 2,5-Dimethyl-3,4-diphenylcyclopentadienone, dimer, 97%
- 38883-84-0
- 26307-17-5
- 2,5-Dimethyl-3,4-diphenylcyclopentadienone dimer
- SCHEMBL7258464
-
- Inchi: 1S/C19H16O/c1-13-17(15-9-5-3-6-10-15)18(14(2)19(13)20)16-11-7-4-8-12-16/h3-12H,1-2H3
- InChI Key: SOXYIWTUKPMWCG-UHFFFAOYSA-N
- SMILES: O=C1C(C)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C1C
Computed Properties
- Exact Mass: 260.12018
- Monoisotopic Mass: 260.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.121
- Melting Point: 186-188 °C(lit.)
- Boiling Point: 423.8°C at 760 mmHg
- Flash Point: 186.3°C
- Refractive Index: 1.611
- PSA: 17.07
- LogP: 4.51650
2,4-Cyclopentadien-1-one,2,5-dimethyl-3,4-diphenyl- Related Literature
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1. Mass-spectrometric approach to the determination of the structure of the product from irradiation of 2,5-dimethyl-3,4-diphenylcyclopentadiene dimerBenzion Fuchs,Mordechai Pasternak J. Chem. Soc. Chem. Commun. 1974 206
-
China M. Payne,Kyulee Cho,David S. Larsen RSC Adv. 2019 9 30736
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3. Isolation, spectral properties, and photochemistry of unstable substituted cyclopentadienonesBenzion Fuchs,Mordechai Pasternak J. Chem. Soc. Chem. Commun. 1977 537
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4. o-Quinonoid compounds. Part 12. Diels–Alder additions to 1,3-di-methylcyclopenta[I]phenanthren-2-oneDavid W. Jones J. Chem. Soc. Perkin Trans. 1 1977 980
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Jui Thiang Brian Kueh,Nathan J. Stanley,Russell J. Hewitt,Laura M. Woods,Lesley Larsen,Joanne C. Harrison,David Rennison,Margaret A. Brimble,Ivan A. Sammut,David S. Larsen Chem. Sci. 2017 8 5454
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